Cas no 1351623-02-3 (5-bromo-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}pyridine-3-carboxamide)

• Product Name: 5-bromo-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}pyridine-3-carboxamide
• CAS No: 1351623-02-3
• MF: C₁₅H₁₃BrN₆O₂
• MW: 389.206721067429
• CID: 6130320
• PubChem ID: 56765823
• Update Time: 2025-06-11

5-bromo-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}pyridine-3-carboxamide
• 5-bromo-N-[2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)ethyl]pyridine-3-carboxamide
• F6231-0223
• 5-bromo-N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)nicotinamide
• VU0538270-1
• AKOS024540700
• 1351623-02-3
• 5-bromo-N-{2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]ethyl}pyridine-3-carboxamide

• Inchi： 1S/C15H13BrN6O2/c16-12-8-11(9-17-10-12)15(24)18-5-7-22-14(23)3-2-13(20-22)21-6-1-4-19-21/h1-4,6,8-10H,5,7H2,(H,18,24)
• InChI Key： RRGZOZZVTOOXDK-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(NCCN1C(C=CC(N2C=CC=N2)=N1)=O)=O

Computed Properties

• Exact Mass: 388.02834g/mol
• Monoisotopic Mass: 388.02834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.5Ų

Additional information on 5-bromo-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}pyridine-3-carboxamide

Comprehensive Overview of 5-bromo-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}pyridine-3-carboxamide (CAS No. 1351623-02-3)

In the rapidly evolving field of medicinal chemistry, 5-bromo-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}pyridine-3-carboxamide (CAS No. 1351623-02-3) has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound, characterized by its pyridine and pyrazolyl-dihydropyridazine moieties, represents a promising scaffold for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor, a topic frequently searched in academic and pharmaceutical circles.

The molecular structure of CAS 1351623-02-3 incorporates a 5-bromopyridine group linked to a dihydropyridazine core via a carboxamide bridge. This design is optimized for binding to specific biological targets, making it a subject of interest in computational chemistry and molecular docking studies. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds in virtual screening pipelines, addressing common user queries like "how to optimize kinase inhibitors" or "best scaffolds for targeted therapy."

From a synthetic chemistry perspective, the preparation of 5-bromo-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}pyridine-3-carboxamide involves multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and selective functionalization of the pyrazole ring. These methods align with current industry demands for green chemistry and atom-economical processes, topics frequently discussed in sustainable pharmaceutical manufacturing forums.

Biological evaluations of CAS 1351623-02-3 suggest its potential in modulating cellular signaling pathways. The presence of both hydrogen bond acceptors (the pyridazine-6-one moiety) and donors (the carboxamide group) enables diverse interactions with biological macromolecules. This property makes the compound relevant to trending research areas such as protein-protein interaction inhibitors and allosteric modulators, addressing frequently searched questions about alternative drug targeting strategies.

Stability studies indicate that 5-bromo-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}pyridine-3-carboxamide maintains integrity under standard laboratory conditions, with particular attention to its hydrolytic stability at the carboxamide linkage. These findings are crucial for formulation scientists searching for "stable heterocyclic drug candidates" or "improved oral bioavailability compounds." The bromine atom at the 5-position of the pyridine ring offers potential for further derivatization, a feature valued in structure-activity relationship (SAR) studies.

In analytical characterization, CAS 1351623-02-3 demonstrates distinct spectral properties. The 1H-pyrazol-1-yl proton appears as a characteristic singlet in NMR spectra, while the dihydropyridazinone carbonyl shows a specific IR absorption pattern. These analytical signatures are important for quality control protocols, addressing common laboratory questions about "compound identification techniques" in complex heterocyclic systems.

The pharmacological potential of 5-bromo-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}pyridine-3-carboxamide is being explored in various disease models, particularly those involving dysregulated kinase activity. Its balanced lipophilicity (predicted logP ≈ 2.1) and molecular weight (≈377 g/mol) place it within the desirable range for drug-like properties, a key consideration in modern lead optimization programs. These aspects respond to frequent industry searches about "improving compound developability."

Patent literature reveals growing interest in CAS 1351623-02-3 and related analogs, with applications spanning from inflammatory conditions to metabolic disorders. The pyrazolyl-dihydropyridazine core appears particularly versatile, capable of accommodating various substitutions while maintaining target engagement. This flexibility makes the scaffold valuable for fragment-based drug design approaches, a hot topic in pharmaceutical R&D circles.

Future research directions for 5-bromo-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}pyridine-3-carboxamide may include detailed pharmacokinetic profiling and target engagement studies using advanced techniques like cryo-EM or X-ray crystallography. Such investigations would address common scientific queries about "determining drug-target binding modes" and "rational structure-based design," further establishing this compound's position in contemporary medicinal chemistry research.